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Compound of Interest

Compound Name: Pigment Yellow 176

Cat. No.: B570959 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Pigment Yellow 176 (PY

176) in various polymer matrix composites. This document outlines the pigment's key

performance characteristics, offers detailed experimental protocols for its evaluation, and

presents data in a clear, comparative format.

Introduction to Pigment Yellow 176
Pigment Yellow 176 is a high-performance organic pigment belonging to the diarylide class. It

is known for its brilliant greenish-yellow shade, excellent heat stability, and good fastness

properties.[1][2] These characteristics make it a suitable colorant for a wide range of polymer

applications, including polyolefins, PVC, and ABS.[2] Its chemical structure provides good

resistance to migration and chemicals.[1][2]

Physical and Chemical Properties
A summary of the general physical and chemical properties of Pigment Yellow 176 is provided

in the table below.
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Property Value Source(s)

Chemical Class Diarylide Azo [1]

C.I. Name Pigment Yellow 176 [1]

C.I. Number 21103 [1]

CAS Number 90268-24-9 [3]

Appearance Greenish-yellow powder [1][2]

Oil Absorption 35-45 g/100g [1][2]

Density ~1.6 g/cm³ [1]

Performance in Polymer Matrices
The performance of Pigment Yellow 176 can vary depending on the polymer matrix,

processing conditions, and the presence of other additives. The following tables summarize its

typical performance characteristics in common thermoplastic polymers.

3.1. Thermal and Light Stability

Polymer Matrix Heat Stability (°C)
Lightfastness (Blue
Wool Scale)

Source(s)

HDPE 250 6-7 [1]

LDPE 250 6-7 [1]

PP 250 6-7 [4]

PVC (Plasticized) 200 6-7 [2]

ABS 250 6-7 [4]

3.2. Fastness Properties

The following table outlines the resistance of Pigment Yellow 176 to migration and various

chemical agents when incorporated into a polymer matrix. The rating scale is typically from 1 to
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5, where 5 indicates excellent resistance and 1 indicates poor resistance.

Property Rating (1-5) Source(s)

Migration Resistance (in

plasticized PVC)
4-5 [1]

Acid Resistance 5 [1]

Alkali Resistance 5 [1]

Water Resistance 5 [3]

Ethanol Resistance 4 [1]

Ester Resistance 4 [1]

Benzene Resistance 4 [1]

Ketone Resistance 4 [1]

3.3. Effects on Mechanical Properties

The incorporation of pigments can influence the mechanical properties of the host polymer.

While specific quantitative data for Pigment Yellow 176 is not extensively available in public

literature, the following general trends are expected for organic pigments in polymer

composites. It is crucial to perform specific testing for each polymer and loading level.
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Mechanical Property
General Expected Effect of Organic
Pigments

Tensile Strength

Can slightly decrease or remain unchanged at

low concentrations. Higher concentrations may

lead to a more significant reduction.

Impact Strength
May decrease, as pigment particles can act as

stress concentrators.

Hardness
Can slightly increase due to the addition of rigid

pigment particles.

Warpage

Some organic pigments can act as nucleating

agents, affecting the crystallization behavior of

semi-crystalline polymers like PE and PP, which

can lead to changes in shrinkage and potential

warpage.[5][6]

Note: The actual impact on mechanical properties is highly dependent on the pigment's particle

size, dispersion quality, concentration, and the specific polymer grade and processing

conditions.

Experimental Protocols
The following are detailed protocols for key experiments to evaluate the performance of

Pigment Yellow 176 in a polymer matrix.

4.1. Protocol for Incorporation of Pigment Yellow 176 into a Polymer Matrix

This protocol describes a standard method for preparing pigmented polymer samples for

subsequent testing.

Materials and Equipment:

Polymer resin (e.g., HDPE, PP, PVC, ABS) in pellet or powder form

Pigment Yellow 176 powder
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Two-roll mill or a twin-screw extruder

Compression molding press or injection molding machine

Analytical balance

Drying oven

Procedure:

Drying: Dry the polymer resin and Pigment Yellow 176 powder in an oven at the

recommended temperature and time to remove any moisture.

Pre-mixing: Accurately weigh the desired amounts of polymer and Pigment Yellow 176 to

achieve the target concentration (e.g., 0.1%, 1.0%). For masterbatch preparation, higher

concentrations (e.g., 20-40%) are used. Tumble mix the components for 15-20 minutes to

ensure a homogenous dry blend.

Melt Compounding:

Two-Roll Mill: Set the mill rolls to the appropriate processing temperature for the polymer.

Add the pre-mixed material to the nip of the rolls and process until a uniform color is

achieved.

Twin-Screw Extruder: Feed the dry blend into the extruder with a set temperature profile

appropriate for the polymer. The extruded strands are then cooled in a water bath and

pelletized.

Specimen Preparation:

Compression Molding: Place the compounded material (milled sheet or pellets) into a

mold and press at the specified temperature and pressure to produce plaques of the

desired thickness.

Injection Molding: Feed the compounded pellets into an injection molding machine to

produce standardized test specimens (e.g., tensile bars, impact test specimens).

4.2. Protocol for Evaluation of Heat Stability (based on ISO 12877-2)
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Materials and Equipment:

Injection molding machine

Colorimeter or spectrophotometer

Pigmented polymer pellets

Procedure:

Set the initial processing temperature of the injection molding machine to a known stable

temperature for the pigmented polymer.

Mold a set of standard samples and retain them as the control.

Increase the barrel temperature by 20°C and mold another set of samples.

Repeat this process, increasing the temperature in 20°C increments.

After cooling, visually compare each set of samples to the control.

For a quantitative assessment, measure the color difference (ΔE*) of each sample set

against the control using a colorimeter.

The heat stability is defined as the maximum temperature at which the color change (ΔE)
remains within a specified tolerance (e.g., ΔE ≤ 3).

4.3. Protocol for Evaluation of Lightfastness (based on ISO 4892-2)

Materials and Equipment:

Xenon-arc weathering chamber

Blue Wool Scale standards

Colorimeter or spectrophotometer

Pigmented polymer test plaques
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Procedure:

Mount the test plaques and the Blue Wool Scale standards in the xenon-arc chamber.

Expose the samples to a controlled cycle of light, temperature, and humidity as specified in

ISO 4892-2 for the intended application (e.g., indoor or outdoor use).

Periodically remove the samples and assess the degree of fading by visually comparing

them to the Blue Wool Scale. The lightfastness rating corresponds to the Blue Wool standard

that shows a similar degree of fading.

Alternatively, measure the color change (ΔE*) at specified intervals using a colorimeter.

4.4. Protocol for Evaluation of Migration Resistance (based on DIN 53775)

Materials and Equipment:

Pigmented plasticized PVC test specimen

White, unpigmented plasticized PVC sheet

Two glass plates

A weight to apply a pressure of 50 kPa

Oven

Procedure:

Place the pigmented PVC test specimen in direct contact with the white PVC sheet.

Sandwich the two sheets between the two glass plates.

Place the assembly in an oven at a specified temperature (e.g., 80°C) for a defined period

(e.g., 24 hours).

Apply the weight on top of the glass plates to ensure intimate contact.

After the test period, remove the assembly from the oven and allow it to cool.
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Separate the sheets and visually assess the degree of staining on the white PVC sheet

using a 1-5 grey scale, where 5 represents no migration and 1 represents severe migration.
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Caption: Workflow for evaluating Pigment Yellow 176 in polymers.

Logical Relationship of Fastness Properties

Fastness Properties

Pigment Yellow 176
in Polymer

Heat
Stability

Light
Fastness

Migration
Resistance

Chemical
Resistance

Click to download full resolution via product page

Caption: Key fastness properties of Pigment Yellow 176 composites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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